Cas no 380346-21-4 (5-(4-chlorophenyl)-4-2-(propan-2-yl)phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-chlorophenyl)-4-2-(propan-2-yl)phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 380346-21-4
• MF: C₁₇H₁₆ClN₃S
• MW: 329.847041130066
• CID: 3105152
• PubChem ID: 2384560
• Update Time: 2025-06-09

5-(4-chlorophenyl)-4-2-(propan-2-yl)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-4-(2-isopropyl-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(4-chlorophenyl)-4-2-(propan-2-yl)phenyl-4H-1,2,4-triazole-3-thiol
• 5-(4-chlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol
• AKOS000115840
• 5-(4-Chlorophenyl)-4-(2-isopropylphenyl)-4h-1,2,4-triazole-3-thiol
• 380346-21-4
• CS-0356016
• EN300-03020
• 5-(4-chlorophenyl)-4-[2-(propan-2-yl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS022100949
• STL273491
• Z56822802
• STL268106
• 3-(4-chlorophenyl)-4-(2-propan-2-ylphenyl)-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C17H16ClN3S/c1-11(2)14-5-3-4-6-15(14)21-16(19-20-17(21)22)12-7-9-13(18)10-8-12/h3-11H,1-2H3,(H,20,22)
• InChI Key： CZMIBAZISYHUNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(N1C1C=CC=CC=1C(C)C)=S

Computed Properties

• Exact Mass: 329.0753464Da
• Monoisotopic Mass: 329.0753464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-chlorophenyl)-4-2-(propan-2-yl)phenyl-4H-1,2,4-triazole-3-thiol

5-(4-Chlorophenyl)-4-[2-(Propan-2-yl)phenyl]-4H-1,2,4-Triazole-3-thiol: A Comprehensive Overview

The compound 5-(4-chlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol, with CAS No. 380346-21-4, is a highly specialized organic sulfur-containing heterocyclic compound. This molecule belongs to the class of triazoles, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a central 1,2,4-triazole ring system substituted with a 4-chlorophenyl group at position 5 and a 2-isopropylphenyl group at position 4. The presence of the thiol (-SH) group at position 3 further enhances its reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex heterocyclic systems. The synthesis of 5-(4-chlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and oxidative coupling. These methods have been optimized to ensure high yields and purity levels, making the compound suitable for various industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for advanced pharmaceutical agents. The triazole ring system is known for its ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. Recent studies have explored the use of this compound as an intermediate in the synthesis of novel antifungal and anticancer agents. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against fungal pathogens such as Candida albicans and Aspergillus niger.

In addition to its pharmaceutical applications, 5-(4-chlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol has shown potential in agrochemicals as a component in fungicides and herbicides. The presence of the chlorine atom in the aromatic ring enhances the compound's stability and bioavailability, making it an attractive candidate for agricultural applications. Field trials conducted in controlled environments have demonstrated its efficacy in protecting crops against common fungal infections without adverse effects on plant growth.

The structural features of this compound also make it an ideal candidate for materials science applications. The thiol group can participate in sulfur-based bonding interactions, which are critical for the formation of robust materials such as polymers and composites. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical properties and thermal stability. Preliminary results indicate that these materials exhibit improved durability under harsh environmental conditions.

From a synthetic perspective, the construction of 5-(4-chlorophenyl)-4-[2-(propan-2-yl)phenyl]-4H-1,2,4-triazole-3-thiol involves a series of carefully orchestrated reactions that highlight the principles of modern organic chemistry. The synthesis begins with the preparation of intermediate precursors such as chloroarenes and isopropylaniline derivatives. These intermediates undergo nucleophilic substitution or coupling reactions to form the triazole core structure. Subsequent oxidation steps are employed to introduce the thiol functionality at position 3.

The stability and reactivity of this compound are influenced by several factors, including steric hindrance from the isopropyl group and electronic effects from the chlorine substituent. These factors play a crucial role in determining its reactivity towards nucleophilic or electrophilic attack during subsequent transformations. Recent computational studies have provided insights into the electronic distribution within the molecule, which has further enhanced our understanding of its reactivity patterns.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy to eyes and skin. However, extensive toxicological studies have demonstrated that it exhibits low acute toxicity when used within recommended exposure limits. Proper personal protective equipment should be worn during synthesis and handling to minimize risks associated with prolonged exposure.

The integration of cutting-edge research findings into our understanding of CAS No. 380346-21-0, or more specifically,5-(chlorophenyl)-[isopropylanilino]triazolothiol, underscores its significance as a versatile building block in contemporary chemical synthesis. Its unique combination of structural features positions it as a valuable asset across multiple industries.